Cas no 4331-54-8 (4-methylcyclohexane-1-carboxylic acid)
4-Methylcyclohexane-1-carboxylic acid is a cycloaliphatic carboxylic acid characterized by its stable cyclohexane backbone with a methyl substituent at the 4-position. This structure imparts moderate lipophilicity and steric effects, making it useful as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its carboxylic acid functionality allows for further derivatization, including esterification, amidation, or reduction. The compound's defined stereochemistry and purity are critical for applications requiring precise molecular frameworks. It is typically supplied as a white crystalline solid with high chemical stability under standard storage conditions, ensuring consistent performance in synthetic workflows.
4331-54-8 structure
Product Name:4-methylcyclohexane-1-carboxylic acid
CAS No:4331-54-8
MF:C8H14O2
MW:142.195562839508
MDL:MFCD00074909
CID:44949
PubChem ID:20330
Update Time:2025-10-29
4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylcyclohexanecarboxylic acid
- trans-4-Methyl-1-cyclohexanecarboxylic acid
- 4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture)
- 4-Methyl-1-Cyclohexanecarboxylic Acid
- Cyclohexanecarboxylic acid, 4-methyl-
- trans-4-Methylcyclohexanecarboxylic acid
- 4-methylcyclohexane-1-carboxylic acid
- cis-4-Methylcyclohexanecarboxylic acid
- TRANS-4-METHYLCYCLOHEXANE CARBOXYLIC ACID
- 70F0I2AMTV
- CYCLOHEXANECARBOXYLIC ACID, 4-METHYL-, TRANS-
- (1r,4r)-4-methylcyclohexanecarboxylic acid
- QTDXSEZXAPHVBI-UHFFFAOYSA-N
- M7DSK28350
- 4-Meth
- 4-Methyl-cyclohexanecarboxylic acid
- QTDXSEZXA
- 13064-83-0
- EN300-84995
- J-005841
- BDBM197306
- SY113256
- 6128-75-2
- Cyclohexanecarboxylic acid, 4-methyl-, cis-
- NS00084845
- C90647
- W-106236
- AKOS006376629
- EINECS 213-289-5
- ZB1708
- F0001-0409
- SCHEMBL265529
- SY265457
- Q27265855
- UNII-M7DSK28350
- MFCD20617670
- J-525025
- 4-Methyl-1-cyclohexanecarboxylic acid, 99%
- QTDXSEZXAPHVBI-KNVOCYPGSA-N
- DTXSID20274145
- Q27283584
- EINECS 235-959-6
- trans-4-methyl-1-cyclohexane carboxylic acid
- TRANS-4-METHYL CYCLOHEXANE CARBOXYLIC ACID
- AM9725
- SCHEMBL135660
- 4-METHYLCYCLOHEXYLFORMATE
- NSC124039
- AC-18445
- s12052
- NS00079730
- AKOS003386241
- DTXSID80195822
- AMY18328
- M1783
- SB22811
- EN300-92156
- PDA15MV7IO
- 4-Methylcyclohexanecarboxylic acid, trans-
- (1r,4r)-4-methylcyclohexane-1-carboxylic acid
- SCHEMBL2608631
- SAMPL4, O7
- cis-4-methylcyclohexane-1-carboxylic acid
- NSC 124039
- NS00031330
- Cyclohexanecarboxylic acid,4-methyl-,cis-
- trans 4-methylcyclohexane carboxylic acid
- AKOS006377006
- trans 4-methyl-cyclohexanecarboxylic acid
- trans-4-methylcyclohexyl carboxylic acid
- SY066773
- SCHEMBL12262684
- 934-67-8
- EINECS 224-369-4
- FT-0698415
- trans-4-Methyl-1-cyclohexanecarboxylic acid, 98%
- trans-4-methyl-cyclohexanecarboxylic acid
- trans-4-methylcyclohexane-1-carboxylic acid
- AS-10825
- CS-0114192
- M1621
- UNII-70F0I2AMTV
- SB66954
- 4-Methylcyclohexanecarboxylic acid, cis-
- 4331-54-8
- TS-01847
- DTXSID20274140
- CS-0096911
- SCHEMBL135662
- FT-0600623
- CS-0035994
- NSC-124039
- UNII-PDA15MV7IO
- MFCD00074909
- 40392-31-2
- BCP28155
- A872724
- AB02851
- MFCD00074943
- AS-79148
- Z1205493659
- QTDXSEZXAPHVBI-LJGSYFOKSA-N
- STK286091
- trans-4-Methylcyclohexanecarboxylicacid
- DTXCID20118313
- DB-007928
- 4-Methylcyclohexanecarboxylic Acid; p-Methylcyclohexanecarboxylic Acid
-
- MDL： MFCD00074909
- Inchi： 1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key： QTDXSEZXAPHVBI-UHFFFAOYSA-N
- SMILES： OC(C1CCC(C)CC1)=O
Computed Properties
- Exact Mass: 142.09900
- Monoisotopic Mass: 142.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Uncertain
- Density: 1.005 g/mL at 25 °C(lit.)
- Melting Point: 109-111℃
- Boiling Point: 134-136 °C/15 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.4598(lit.)
- PSA: 37.30000
- LogP: 1.89730
- Solubility: Uncertain
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-methylcyclohexane-1-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R22; R36
- Safety Term：S26
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methylcyclohexane-1-carboxylic acid Customs Data
- HS CODE：2916209090
- Customs Data：
China Customs Code:
2916209090Overview:
2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
4-methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 330620-5G |
4-methylcyclohexane-1-carboxylic acid |
4331-54-8 | 99% | 5G |
￥1744.79 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 330620-25G |
4-methylcyclohexane-1-carboxylic acid |
4331-54-8 | 99% | 25G |
7149.32 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862001-5g |
4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture) |
4331-54-8 | ≥98%(GC)(T) | 5g |
321.30 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1621-25G |
4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture) |
4331-54-8 | >98.0%(GC)(T) | 25g |
¥990.00 | 2024-04-16 | |
| TRC | M299530-10g |
4-Methylcyclohexanecarboxylic Acid |
4331-54-8 | 10g |
$ 138.00 | 2023-09-07 | ||
| TRC | M299530-25g |
4-Methylcyclohexanecarboxylic Acid |
4331-54-8 | 25g |
$ 276.00 | 2023-09-07 | ||
| TRC | M299530-100g |
4-Methylcyclohexanecarboxylic Acid |
4331-54-8 | 100g |
$ 828.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M80680-25g |
4-Methylcyclohexane-1-carboxylic acid |
4331-54-8 | 97% | 25g |
¥650.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M80680-5g |
4-Methylcyclohexane-1-carboxylic acid |
4331-54-8 | 97% | 5g |
¥151.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M80680-10g |
4-Methylcyclohexane-1-carboxylic acid |
4331-54-8 | 97% | 10g |
¥260.0 | 2024-07-19 |
4-methylcyclohexane-1-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4331-54-8)4-methylcyclohexane-1-carboxylic acid
Order Number:A872724
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:36
Price ($):265.0
Email:sales@amadischem.com
4-methylcyclohexane-1-carboxylic acid Related Literature
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Mihye Lee,Jihyun Shim,Philjae Kang,Moon-Gun Choi,Soo Hyuk Choi Chem. Commun. 2016 52 5950
-
2. CCLXX.—Derivatives of ψ-indoxylspirocyclohexaneRaymond Livingston Betts,Sydney Glenn Preston Plant J. Chem. Soc. 1928 2070
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3. 279. Epimeric alcohols of the cyclohexane series. Part IX. (±)-cis-3-methylcycloHexylmethanol and (±)-cis-3-methylcyclohexanecarboxylic acidL. H. Darling,A. Killen Macbeth,J. A. Mills J. Chem. Soc. 1953 1364
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Takayuki Doi,Yuko Miura,Susumu Kawauchi,Takashi Takahashi Chem. Commun. 2005 4908
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5. 271. Alkylcyclohexanone cyanohydrinsL. Munday J. Chem. Soc. 1964 1413
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4331-54-8)4-methylcyclohexane-1-carboxylic acid
Purity:99%
Quantity:100g
Price ($):265.0